molecular formula C11H12ClNO4S B8481397 2-(2-Chloro-4-cyano-5-methoxyphenyl)ethyl methanesulfonate

2-(2-Chloro-4-cyano-5-methoxyphenyl)ethyl methanesulfonate

Cat. No. B8481397
M. Wt: 289.74 g/mol
InChI Key: SSJWIPUSPMVQKL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(2-Chloro-4-cyano-5-methoxyphenyl)ethyl methanesulfonate is a useful research compound. Its molecular formula is C11H12ClNO4S and its molecular weight is 289.74 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-(2-Chloro-4-cyano-5-methoxyphenyl)ethyl methanesulfonate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(2-Chloro-4-cyano-5-methoxyphenyl)ethyl methanesulfonate including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C11H12ClNO4S

Molecular Weight

289.74 g/mol

IUPAC Name

2-(2-chloro-4-cyano-5-methoxyphenyl)ethyl methanesulfonate

InChI

InChI=1S/C11H12ClNO4S/c1-16-11-6-8(3-4-17-18(2,14)15)10(12)5-9(11)7-13/h5-6H,3-4H2,1-2H3

InChI Key

SSJWIPUSPMVQKL-UHFFFAOYSA-N

Canonical SMILES

COC1=C(C=C(C(=C1)CCOS(=O)(=O)C)Cl)C#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 2-(2-chloro-4-cyano-5-methoxyphenyl)ethanol (205 mg, 0.969 mmol) DIPEA (0.846 mL, 4.84 mmol) and pyridine (0.0780 mL, 0.969 mmol) in DCM (3 mL) was treated dropwise with mesyl chloride (0.110 mL, 1.42 mmol). The reaction was stirred for 2 hours and was then diluted with DCM and washed twice with aq. citric acid, then washed with brine, and dried over sodium sulfate. Purification of the residue by flash chromatography (20-50% ethyl acetate/hexanes) afforded the title intermediate. 1H-NMR (500 MHz, CDCl3) δ ppm 2.99 (s, 3H), 3.24 (t, J=6.6 Hz, 2H), 3.95 (s, 3H), 4.49 (t, J=6.6 Hz, 2H), 6.962 (s, 1H), 7.563 (s, 1H).
Quantity
0.846 mL
Type
reactant
Reaction Step One
Quantity
0.078 mL
Type
reactant
Reaction Step One
Quantity
0.11 mL
Type
reactant
Reaction Step One
Name
Quantity
3 mL
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two

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